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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ferro Molybdenum (FeMo) and other

prominent molybdenum alloys, including Titanium-Zirconium-Molybdenum (TZM),

Molybdenum-Lanthanum (Mo-La), and Nickel-Molybdenum (Ni-Mo) superalloys. The following

sections detail their respective properties, performance under various conditions, and the

experimental protocols used for their evaluation, offering valuable insights for material selection

in demanding research and development applications.

Overview of Molybdenum Alloys
Molybdenum is a refractory metal known for its exceptionally high melting point and excellent

thermal and electrical conductivity. Alloying molybdenum with other elements enhances its

inherent properties, leading to materials with superior strength, corrosion resistance, and high-

temperature stability.

Ferro Molybdenum (FeMo) is primarily used as an alloying agent in the production of steel

and cast iron.[1][2][3][4][5][6] It enhances the hardenability, strength, toughness, and

corrosion resistance of the final steel product.[1][2][4][5][6][7]

TZM (Titanium-Zirconium-Molybdenum) is a particle-strengthened molybdenum alloy

containing small amounts of titanium, zirconium, and carbon.[8][9] These additions result in a

higher recrystallization temperature and superior strength and creep resistance at elevated

temperatures compared to pure molybdenum.[9]
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Mo-La (Molybdenum-Lanthanum) is an oxide dispersion-strengthened (ODS) alloy. The

dispersion of lanthanum oxide particles in the molybdenum matrix improves ductility, creep

resistance, and resistance to recrystallization at high temperatures.[8][10]

Nickel-Molybdenum (Ni-Mo) Alloys, often categorized as superalloys, are known for their

exceptional corrosion resistance, particularly in reducing environments, and high-

temperature strength.[11][12]

Comparative Data of Molybdenum Alloys
The following tables summarize the key physical and mechanical properties of Ferro
Molybdenum and other advanced molybdenum alloys.

Table 1: Physical Properties

Property
Ferro
Molybdenum
(FeMo 60-75%)

TZM (Ti-Zr-Mo)
Mo-La (0.6%
La₂O₃)

Nickel-
Molybdenum
(UNS N10624)

Molybdenum

Content (%)
60 - 75[4][5] ~99.4 ~99.4 26.3 - 30.0[13]

Density (g/cm³) ~8.2 - 9.3[14][15] 10.22 10.2 9.0[16]

Melting Point

(°C)

~1800 - 2000[6]

[15][17]
2620 2620 1520 - 1580[16]

Thermal

Conductivity

(W/m·K)

Good 142 120 - 140 -

Coefficient of

Thermal

Expansion

(10⁻⁶/K)

Low[18] 5.3 5.1 - 6.0 11[16]

Table 2: Mechanical Properties at Room Temperature
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Property
Ferro
Molybdenum

TZM (Ti-Zr-Mo)
Mo-La (0.6%
La₂O₃)

Nickel-
Molybdenum
(UNS N10624)

Tensile Strength

(MPa)

Data not

available

(primarily an

additive)

900 - 1100 650 - 950 810[16]

Yield Strength

(MPa)

Data not

available
750 - 950 - 360[16]

Elongation (%)
Data not

available
10 - 25 >15 45[16]

Hardness
Data not

available
250 - 320 HV 180 - 220 HV 86 HRB[16]

Table 3: High-Temperature Performance

Property
Ferro
Molybdenum

TZM (Ti-Zr-Mo)
Mo-La (0.6%
La₂O₃)

Nickel-
Molybdenum

Max. Service

Temperature (°C)

Used as an

additive for high-

temp steels

~1400[9] ~1900 ~930[16]

Recrystallization

Temperature (°C)
- ~1400 - 1500 Up to 1600 -

Creep

Resistance

Imparts creep

resistance to

steel[7][19]

Excellent[8][10]
Superior to pure

Mo[10]
Good

Experimental Protocols
The data presented in this guide is derived from standardized experimental procedures. Below

are detailed methodologies for key performance evaluation tests.
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Tensile Testing
Objective: To determine the ultimate tensile strength, yield strength, and elongation of the

molybdenum alloys.

Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.

Methodology:

Specimen Preparation: Test specimens are machined to standardized dimensions as

specified in ASTM E8. Gage marks are placed on the specimen to measure elongation.

Test Setup: A universal testing machine (UTM) is used to apply a uniaxial tensile load. An

extensometer is attached to the specimen to accurately measure strain.

Procedure: The specimen is mounted in the grips of the UTM. A tensile load is applied at a

controlled rate until the specimen fractures. The load and displacement data are recorded

throughout the test.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which the

ultimate tensile strength, yield strength, and percent elongation are calculated.

Charpy Impact Test
Objective: To determine the impact toughness and the ductile-to-brittle transition temperature

(DBTT) of the alloys.

Standard: ASTM E23 - Standard Test Methods for Notched Bar Impact Testing of Metallic

Materials.

Methodology:

Specimen Preparation: Standard Charpy V-notch specimens are machined from the alloy

material.

Test Setup: A Charpy impact tester, consisting of a weighted pendulum, is used.
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Procedure: The specimen is placed on the supports in the test machine. For DBTT

determination, specimens are conditioned at various temperatures before testing. The

pendulum is released from a specified height, striking and fracturing the specimen. The

energy absorbed during fracture is measured by the height to which the pendulum swings

after impact.

Data Analysis: The impact energy is recorded for each specimen. For DBTT, the impact

energy is plotted against the test temperature to identify the transition from ductile to brittle

behavior.[20][21]

Electrochemical Corrosion Testing
Objective: To evaluate the corrosion resistance of the alloys in specific environments.

Standard: ASTM G5 - Standard Reference Test Method for Making Potentiostatic and

Potentiodynamic Anodic Polarization Measurements.

Methodology:

Specimen Preparation: A sample of the alloy is used as the working electrode. The surface is

prepared to a standardized finish.

Test Setup: An electrochemical cell is set up with the alloy sample (working electrode), a

reference electrode (e.g., Saturated Calomel Electrode), and a counter electrode (e.g.,

platinum). The electrodes are immersed in the corrosive electrolyte.

Procedure: A potentiostat is used to control the potential of the working electrode and

measure the resulting current. In a potentiodynamic polarization test, the potential is

scanned over a range, and the current is recorded.

Data Analysis: The data is plotted as a polarization curve (log current density vs. potential).

From this curve, corrosion potential (Ecorr) and corrosion current density (icorr) are

determined. A lower icorr indicates better corrosion resistance.

Microstructure Analysis
Objective: To examine the grain structure, phase distribution, and presence of precipitates or

defects within the alloys.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://yenaengineering.nl/ductile-brittle-transition-temperature-and-impact-energy-tests/
https://www.doitpoms.ac.uk/tlplib/mechanical_properties/ductile.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Sample Preparation: A small section of the alloy is cut, mounted in a resin, and then ground

and polished to a mirror finish. The polished surface is then etched with a suitable chemical

reagent to reveal the microstructure.

Instrumentation: A Scanning Electron Microscope (SEM) equipped with an Energy

Dispersive X-ray Spectroscopy (EDS) detector is commonly used.

Procedure: The prepared sample is placed in the SEM chamber. The electron beam scans

the surface, and the resulting signals are used to generate high-magnification images of the

microstructure. EDS is used to determine the elemental composition of different phases or

inclusions observed in the microstructure.

Visualizing Experimental Workflows and Alloy
Relationships
The following diagrams, created using the DOT language, illustrate key experimental workflows

and the hierarchical relationship of the discussed molybdenum alloys.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specimen Preparation

Testing Procedure

Data Analysis

Machine Specimen
(ASTM E8)

Apply Gage Marks Mount in UTM

Apply Uniaxial Load

Record Load &
Displacement

Generate
Stress-Strain Curve

Calculate Properties:
- UTS

- Yield Strength
- Elongation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molybdenum Alloys

Molybdenum (Mo)

Ferro Molybdenum (FeMo)
(Fe-Mo)

Alloying Agent

TZM
(Mo-Ti-Zr-C)

Base Metal

Mo-La
(Mo-La₂O₃)

Base Metal

Nickel-Molybdenum
(Ni-Mo)

Alloying Element

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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